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Introduction

Ferric chloride (FeCls) is a highly effective and widely used etchant for copper and its alloys.
The process is fundamental in various high-precision applications, including the manufacturing
of printed circuit boards (PCBs), microelectronics fabrication, and photochemical machining.[1]
[2] The etching mechanism is an oxidation-reduction (redox) reaction where ferric ions (Fe3*)
oxidize metallic copper (Cu®) into soluble copper ions (Cut* and Cu?*), effectively dissolving
the exposed metal.[1][3] Ferric chloride is typically used as an aqueous solution, often
prepared from its hydrated form, ferric chloride hexahydrate (FeCls-6H20), a yellow-brown
crystalline solid.[3][4] This document provides a detailed protocol for the preparation of etching
solutions and the subsequent copper etching process, emphasizing safety, control of key
parameters, and reproducibility.

Mandatory Safety Protocols

Ferric chloride is a corrosive and hazardous chemical that can cause severe skin and eye
burns and will permanently stain most surfaces.[1][5] Strict adherence to safety protocols is
mandatory.

o Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (nitrile or
neoprene), splash-proof safety goggles, and a full-face shield.[1][6] An acid-resistant apron is
essential to protect clothing.[1]
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e Ventilation: The etching process and solution preparation should be conducted in a well-
ventilated area, preferably within a certified fume hood, to avoid the inhalation of acidic
fumes produced during hydrolysis.[1][6]

o Material Handling: Use only non-metallic containers and tools, such as those made from
glass, HDPE plastic, or Pyrex, as ferric chloride will aggressively corrode most metals.[1][7]
When preparing solutions from powder, always add the ferric chloride powder to water slowly
to control the exothermic reaction; never add water to the powder.[7]

» Spill Management: Clean up spills immediately. Neutralize the spill area with an appropriate
agent like sodium bicarbonate before cleaning.[8][9]

o Waste Disposal: Spent ferric chloride solution is considered hazardous waste due to high
concentrations of copper and iron. It must be neutralized and disposed of in accordance with
all local, state, and federal regulations. Never pour spent etchant down the drain.[1][10]

Experimental Parameters and Data

The rate and quality of copper etching are influenced by several key parameters. The following
table summarizes quantitative data on these factors.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://alliancechemical.com/blogs/articles/ferric-chloride
https://www.takachpress.com/MSDS/FerricChloride.pdf
https://alliancechemical.com/blogs/articles/ferric-chloride
https://www.bladeforums.com/threads/making-ferric-chloride-solution-from-ferric-chloride-powder.1381829/
https://www.bladeforums.com/threads/making-ferric-chloride-solution-from-ferric-chloride-powder.1381829/
https://www.instructables.com/Making-ferric-chloride/
https://jaxchemical.com/wp-content/uploads/2024/10/JAX-Copper-Etching-Mordant-SDS.pdf
https://alliancechemical.com/blogs/articles/ferric-chloride
https://cinnamonjewellery.blogspot.com/2013/03/etching-copper-with-ferric-chloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

. Effect on Typical Values L
Parameter Condition . . Citations
Etching Rate | Observations
A 40% solution is
common for PCB
etching. The
Increases up to a
) ) fastest etch can
FeCls Increasing point, then ]
) ) be achieved [11031[11]
Concentration concentration decreases due to
] ) ] around 35
higher viscosity. i
Baumé (approx.
1:1 dilution of
40% solution).
Warming the
solution to 40-
50°C (100-
) Significantly 120°F) is
Increasing _
Temperature increases the common. An [1][3][12]
temperature _ _
etching rate. etching rate of
~212 nm/sec has
been reported at
40°C.
Increases rate by
ensuring fresh ]
Methods include
etchant reaches
gentle tray
o Gentle to the copper )
Agitation ] rocking, spray [1][12][13]
vigorous surface and )
) etching, or
removing o
. stirring.
dissolved copper
ions.
The effect is
Can inhibit the more
) ) - hydrolysis of pronounced as
Hydrochloric Acid  Addition to
FeCls and CuClz copper [3]
(HCI) etchant

and increase the

etching speed.

concentration in
the etchant

increases.

© 2025 BenchChem. All rights reserved.

3/10

Tech Support


https://alliancechemical.com/blogs/articles/ferric-chloride
https://www.funcmater.com/how-to-use-ferric-chloride-for-etching.html
https://www.jacksonsart.com/media/pdf/Etching_COPPER_with_ferric_chloride.pdf
https://alliancechemical.com/blogs/articles/ferric-chloride
https://www.funcmater.com/how-to-use-ferric-chloride-for-etching.html
https://filelist.tudelft.nl/TNW/Afdelingen/Quantum%20Nanoscience/Kavli%20Nanolab%20Delft/Equipment/Copper%20Etching%20SOP.pdf
https://alliancechemical.com/blogs/articles/ferric-chloride
https://filelist.tudelft.nl/TNW/Afdelingen/Quantum%20Nanoscience/Kavli%20Nanolab%20Delft/Equipment/Copper%20Etching%20SOP.pdf
https://etchings.org/Ferric%20Chloride/Ferric%2520Chloride.html
https://www.funcmater.com/how-to-use-ferric-chloride-for-etching.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

The solution
Decreases the color changes

etching rate over  from brownish-

Dissolved Buildup in time as Fe3* is orange to a dark,
: [3][11][14]
Copper solution consumed and muddy
converted to green/black as it
Fe2*. becomes
exhausted.

Experimental Protocols
Preparation of Etching Solution

This protocol describes the preparation of a 40% (w/w) ferric chloride etching solution from
ferric chloride hexahydrate (FeCls-:6H20).

Materials:

o Ferric chloride hexahydrate (FeCls-6H20)

« Distilled or deionized water

e Heat-resistant glass beaker or HDPE container

¢ Glass or plastic stirring rod

e Graduated cylinder

e Weighing scale

Procedure:

o Don PPE: Put on gloves, safety goggles, a face shield, and an apron.

o Measure Water: In a fume hood, measure the required volume of distilled water and place it
into the heat-resistant container. For a 40% solution, you will use 60g of water for every 40g
of anhydrous FeCls equivalent. (Note: FeCl3-6H20 has a molar mass of ~270.3 g/mol , while
anhydrous FeCls is ~162.2 g/mol . Adjust mass accordingly). A practical starting point is
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dissolving 500 grams of ferric chloride powder into 1 liter of distilled water for a concentrated
stock solution.[7]

Weigh Ferric Chloride: Carefully weigh the required amount of ferric chloride hexahydrate.

Dissolve: Slowly add the ferric chloride hexahydrate powder to the water while stirring
continuously with a plastic or glass rod. The dissolution is an exothermic process and will
generate heat.[7]

Cooling: Allow the solution to cool to the desired working temperature before use. For
consistent results, the Baumé can be measured with a hydrometer; a standard strength for
copper is around 42 Baumeé.[11]

Copper Etching Procedure

Apparatus:

Prepared ferric chloride etching solution

Etching tank or tray (glass or plastic)

Copper-clad substrate (with desired areas masked by a resist)

Plastic tongs

Timer

Hot plate or water bath (for temperature control)

Rinse baths (distilled or tap water)

Neutralizing bath (e.g., 10% oxalic acid solution or sodium bicarbonate solution)[15]

Procedure:

Setup: Place the etching tank in a well-ventilated fume hood. If heating, place the tank on a
hot plate or in a water bath and bring the etchant to the desired temperature (e.g., 40-50°C).

[1]
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e Immersion: Using plastic tongs, carefully submerge the masked copper substrate into the
ferric chloride solution. For best results, the board can be placed copper-side down or
suspended, allowing the etched copper particles to fall away from the surface.[1][10]

o Agitation: Agitate the solution gently and periodically by rocking the tray or using a magnetic
stirrer with a Teflon-coated stir bar.[1] This ensures a uniform etch by distributing fresh
solution to the copper surface.

e Monitoring: The etching time can range from 5 to 40 minutes, depending on the solution's
temperature, concentration, age, and the thickness of the copper layer.[1][10] Visually
inspect the board periodically until all unprotected copper has been dissolved.

 Removal and Rinsing: Once etching is complete, use plastic tongs to remove the substrate
from the etchant. Immediately rinse it thoroughly under running tap water for 2-5 minutes to
stop the etching process.[15]

» Neutralization and Cleaning: Immerse the specimen in a neutralizing bath (e.g., 10% oxalic
acid solution) for several minutes.[15] Following neutralization, rinse again with distilled
water. The resist can then be removed with an appropriate solvent.

Visualized Workflows and Pathways
Copper Etching Experimental Workflow
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Caption: Workflow for the experimental etching of copper using ferric chloride.
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Chemical Pathway of Copper Etching

Ferric Chloride
(FeCls)

In solution

' Step 1: Oxidation to Cu(T) :

Ferric lon - | Metallic Copper
(Fe®) : (Cu®)

Cuprous Chloride
(CuCl)

2: Oxidation to Cu(II) :

Ferrous lon Cupric Chloride
(Fe2+) : (CuClz)

Click to download full resolution via product page

Caption: Redox reaction pathway for copper etching by ferric chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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